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Compound of Interest

Compound Name: 4-Acetoxycinnamic acid

Cat. No.: B105294 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Acetoxycinnamic acid is a synthetic derivative of p-coumaric acid, a naturally occurring

phenolic compound. As a member of the cinnamic acid family, it is investigated for its potential

therapeutic properties, including anti-inflammatory and antioxidant effects. Proper dissolution of

4-acetoxycinnamic acid is a critical first step for accurate and reproducible results in various

experimental settings, including cell-based assays and in vivo studies. This application note

provides a detailed protocol for the solubilization of 4-acetoxycinnamic acid and summarizes

its known solubility in common laboratory solvents.

Data Presentation: Solubility of 4-Acetoxycinnamic
Acid
The solubility of 4-acetoxycinnamic acid in various organic solvents is summarized in the

table below. It is important to note that while the compound is known to be soluble in several

common laboratory solvents, precise quantitative data is not available for all of them.
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Solvent
Molar Mass ( g/mol
)

Solubility Notes

Dimethyl Sulfoxide

(DMSO)
78.13

100 mg/mL (485 mM)

[1]

Ultrasonic treatment

may be required for

complete dissolution.

[1] Use of hygroscopic

DMSO can impact

solubility.[1]

Ethanol 46.07 Slightly soluble[2]

Specific quantitative

data (mg/mL or mM) is

not readily available.

Acetone 58.08 Soluble[3]

Specific quantitative

data (mg/mL or mM) is

not readily available.

Chloroform 119.38 Soluble[3]

Specific quantitative

data is not readily

available.

Dichloromethane 84.93 Soluble[3]

Specific quantitative

data is not readily

available.

Ethyl Acetate 88.11 Soluble[3]

Specific quantitative

data is not readily

available.

Experimental Protocol: Dissolving 4-
Acetoxycinnamic Acid for Cell Culture Experiments
This protocol outlines the steps for preparing a stock solution of 4-acetoxycinnamic acid and

subsequent dilution to a working concentration for use in cell culture.

Materials:

4-Acetoxycinnamic acid powder
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Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes (1.5 mL or 2.0 mL)

Sterile, filtered pipette tips

Vortex mixer

Ultrasonic water bath (optional)

Complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with serum and

antibiotics

Procedure:

1. Preparation of a 100 mM Stock Solution in DMSO:

a. Aseptically weigh out 20.62 mg of 4-acetoxycinnamic acid (Molecular Weight: 206.19 g/mol

). b. Transfer the powder to a sterile microcentrifuge tube. c. Add 1 mL of anhydrous, sterile

DMSO to the tube. d. Vortex the tube vigorously for 1-2 minutes to facilitate dissolution. e. If the

compound does not fully dissolve, sonicate the tube in an ultrasonic water bath for 5-10

minutes. f. Visually inspect the solution to ensure it is clear and free of any particulate matter.

This is your 100 mM stock solution.

2. Storage of Stock Solution:

a. Aliquot the stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. b. Store the aliquots at -20°C for

short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).

3. Preparation of Working Solutions:

a. Thaw a single aliquot of the 100 mM stock solution at room temperature. b. Dilute the stock

solution in complete cell culture medium to the desired final concentration immediately before

use. For example, to prepare a 100 µM working solution in 1 mL of medium, add 1 µL of the

100 mM stock solution to 999 µL of cell culture medium. c. Important: The final concentration of

DMSO in the cell culture medium should be kept as low as possible, typically below 0.5% (v/v),
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to minimize solvent-induced cytotoxicity. It is crucial to include a vehicle control (medium with

the same final concentration of DMSO) in your experiments.

Visualization of a Relevant Signaling Pathway
Cinnamic acid and its derivatives have been shown to exert anti-inflammatory effects by

modulating the Nuclear Factor-kappa B (NF-κB) signaling pathway. The following diagram

illustrates a simplified representation of this pathway and the inhibitory role of cinnamic acid

derivatives.
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Caption: Inhibition of the NF-κB signaling pathway by 4-acetoxycinnamic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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